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Available Data on Albafuran A

The key piece of information comes from a single study that identified and measured the activity of

Albafuran A. The details are summarized in the table below.

Aspect Details

Source Plant Morus bombycis [1]

Isolated From Chloroform-soluble fraction of the plant [1]

Biological Activity Protein Tyrosine Phosphatase 1B (PTP1B) inhibition [1]

Reported Potency (IC₅₀) 2.7 µM [1]

Inhibition Kinetics Mixed-type inhibition (as determined by Lineweaver-Burk plot analysis) [1]

Experimental Protocol for PTP1B Inhibition

The study that discovered Albafuran A's activity used a standard bioassay-guided fractionation approach.

The general workflow is as follows [1]:
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Preparation of Plant Extract: The plant material (Morus bombycis) was processed and extracted

with chloroform to obtain a chloroform-soluble fraction.
In Vitro PTP1B Inhibitory Assay: This fraction was then tested using an in vitro enzymatic assay to

measure its ability to inhibit PTP1B activity.
Bioassay-Guided Fractionation: The active chloroform fraction was systematically separated into

smaller sub-fractions based on techniques like chromatography.
Isolation and Identification: Each sub-fraction was tested for PTP1B inhibition. The active sub-

fractions were further purified, leading to the isolation of Albafuran A. Its chemical structure was
elucidated using spectroscopic methods.

Dose-Response and Kinetics: The isolated Albafuran A was tested at various concentrations to
determine the IC₅₀ value (the concentration required for 50% enzyme inhibition). The mechanism of

inhibition was studied using Lineweaver-Burk plots.

The diagram below illustrates this multi-step process for isolating and testing active compounds like

Albafuran A.
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Research Gaps and Future Directions

The current state of research presents clear challenges and opportunities for further investigation:

Lack of Comparative Data: The potent PTP1B inhibitory activity of Albafuran A has been reported

only from Morus bombycis [1]. No experimental data was found comparing its presence or potency in
other common species like M. alba, M. nigra, or M. rubra.

Focus on Other Compounds: Scientific literature on other mulberry species extensively documents
different classes of bioactive compounds (such as flavonoids like morusin and alkaloids like 1-DNJ)

but does not mention Albafuran A specifically [2] [3] [4].
Challenges in Mulberry Classification: The genus Morus is known for complex hybridization and

inconsistent species classification, which can complicate tracing the distribution of specific
compounds [5].

Suggestions for Further Research

To build a comparative guide on Albafuran A, you may consider the following approaches:

Expand Literature Review: Search for Albafuran A specifically in chemical and natural product
databases (e.g., SciFinder, Reaxys, Natural Products Alert) to find any additional, more obscure

reports.
Propose Targeted Analysis: Future research could systematically screen various Morus species

and their cultivars for the presence and concentration of Albafuran A using techniques like HPLC-
MS.

Investigate Biosynthesis: Exploring the biosynthetic pathway of Albafuran A could help understand
its distribution and potentially lead to its production in other systems.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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